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Compound of Interest

Compound Name:

2-

(Dimethylamino)ethanesulfonamid

e

Cat. No.: B1279930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of

2-(Dimethylamino)ethanesulfonamide. The information is presented to support research,

development, and application of this compound.

Core Physicochemical Data
The following table summarizes the available quantitative data for 2-
(Dimethylamino)ethanesulfonamide. It is important to note that while some experimental

data is available, several key physicochemical parameters have not been reported in publicly

accessible literature. For these missing values, in silico prediction using computational models

is recommended.
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Property Value Data Type Source

Molecular Formula C₄H₁₂N₂O₂S Experimental Biosynth

Molecular Weight 152.22 g/mol Experimental
Biosynth, BLD

Pharm[1][2]

Melting Point 96 °C Experimental Biosynth[1]

Boiling Point Data not available - -

Aqueous Solubility Data not available - -

pKa Data not available - -

LogP Data not available - -

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate determination of

physicochemical properties. Below is a generalized protocol for a key experimental procedure.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely used and reliable technique for this measurement.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 2-(Dimethylamino)ethanesulfonamide (finely powdered)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small amount of the crystalline 2-
(Dimethylamino)ethanesulfonamide is placed in a mortar and finely ground to a powder to

ensure uniform packing and heat transfer.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

This process is repeated until a sample column of 2-3 mm in height is achieved.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Initial Rapid Heating: The apparatus is heated at a rapid rate (e.g., 10-20 °C/min) to quickly

determine an approximate melting range. The temperature at which the first droplet of liquid

appears and the temperature at which the entire sample becomes liquid are noted.

Accurate Determination: The apparatus is allowed to cool. A fresh capillary tube with the

sample is prepared. The apparatus is then heated rapidly to a temperature approximately 20

°C below the previously observed approximate melting point.

Slow Heating and Observation: The heating rate is then reduced to 1-2 °C/min. The sample

is observed carefully through the magnifying lens.

Recording the Melting Range: The temperature at which the first sign of melting (the

appearance of liquid) is observed is recorded as the lower limit of the melting range. The

temperature at which the last solid crystal melts is recorded as the upper limit.

Purity Assessment: A sharp melting range (typically ≤ 1 °C) is indicative of a pure compound.

A broad melting range often suggests the presence of impurities.

Mandatory Visualizations
Experimental Workflow: Melting Point Determination
The following diagram illustrates the logical steps involved in determining the melting point of a

solid organic compound using the capillary method.
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Experimental Workflow for Melting Point Determination

Sample Preparation

Measurement

Data Analysis

Start: Obtain Crystalline Sample

Grind sample to a fine powder

Ensure sample is dry

Pack sample into capillary tube (2-3 mm height)

Place capillary tube in melting point apparatus

Rapid heating to determine approximate melting range

Cool apparatus

Note approximate range

Slow heating (1-2 °C/min) near approximate melting point

Use fresh sample

Observe and record melting range

Analyze melting range for purity assessment

End: Report Melting Point

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid.

Biological Activity and Signaling Pathways
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A comprehensive search of scientific literature and databases did not yield any specific reports

on the biological activity or mechanism of action for 2-(Dimethylamino)ethanesulfonamide.

Therefore, a signaling pathway diagram is not applicable at this time. Further research would

be required to investigate the potential biological effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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